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Griseofulvin-13C d3 storage conditions 2-8°C

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Griseofulvin-13C,d3
Cat. No.: S12890075

Technical Specifications & Handling

The table below summarizes the key handling information for Griseofulvin-13C,d3 found in the search

results.

Property Specification

Recommended Storage 2-8°C (Refrigerator) [1]

Appearance White to Off-White Solid [1]

Molecular Weight 356.78 g/mol [2] [3]

Molecular Formula C16(*3C)H14D3ClOs [1] [2]

CAS Number 1329612-29-4 [1] [2]

Shipping Conditions Ambient Temperature [1]

Intended Use For Research Use Only. Not for diagnostic or therapeutic use [2] [3].

Frequently Asked Questions (FAQs)

Here are answers to common questions researchers might have:
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Q1: What is the primary application of Griseofulvin-13C,d3 in research? This compound is the 13C-

and deuterium-labeled version of Griseofulvin. Its main applications are [2]:

e As atracer in metabolic and pharmacokinetic studies.
e As an internal standard for quantitative analysis using techniques like LC-MS, GC-MS, or NMR,
improving the accuracy of measurements in complex biological matrices like plasma [2] [3].

Q2: The product was shipped at ambient temperature, but the storage condition is 2-8°C. Is this
acceptable? Yes. Manufacturers often ship stable isotopes at ambient temperature for short-term transit. You
should move the product to the recommended 2-8°C refrigerator immediately upon receipt for long-

term storage [1].

Q3: What should I do if the powder is not stored in a refrigerator upon my arrival? If you find the vial
at room temperature, note the duration of exposure. For short, unrecorded periods, visually inspect the
powder for any changes in color or form. If any deviation from the original "White to Off-White Solid"
description is observed, the compound's integrity may be compromised, and you should consider it

unsuitable for critical quantitative experiments [1].

Troubleshooting Guide

This guide outlines potential issues and actions related to the stability and use of Griseofulvin-13C,d3.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s12890075?utm_src=pdf-body
https://www.medchemexpress.com/griseofulvin-13c-d3.html?srsltid=AfmBOormlzYuTUzobL5bb2CrGnbBMr43TVpIsXXBDAscx2d7m-nKqo77
https://www.medchemexpress.com/griseofulvin-13c-d3.html?srsltid=AfmBOormlzYuTUzobL5bb2CrGnbBMr43TVpIsXXBDAscx2d7m-nKqo77
https://www.scbt.com/p/griseofulvin-13c-d3-126-07-8-unlabeled?srsltid=AfmBOoqXPfFfXkonW5Gw-owgzwHkWCrm7Er_3X8YlPRLA7yHXjsSe5AG
https://www.pharmaffiliates.com/en/1329612-29-4-griseofulvin-13c-d3-pasti046040.html
https://www.pharmaffiliates.com/en/1329612-29-4-griseofulvin-13c-d3-pasti046040.html
https://www.smolecule.com/products/s12890075?utm_src=pdf-body
https://www.smolecule.com/products/s12890075?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Start: Suspect Stability Issue

:
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deviation recorded?
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Proceed with experiment.
Note incident in records.
Noticeable change No change
(e.g., discoloration) (White/Off-White)

Check physical appearance
against reference

Do not use for critical Confirm with analytical
quantitative work. methods (e.g., LC-MS).

Click to download full resolution via product page

Analytical Protocol for Stability Assessment

If you suspect stability issues, you can verify the integrity of your compound using an HPL.C method adapted

from published protocols for unlabeled Griseofulvin [4] [5].

Method: HPLC Analysis of Griseofulvin-13C,d3

¢ Principle: This method uses reversed-phase chromatography to separate and quantify Griseofulvin,
allowing you to check for the presence of degradation products.
¢ Equipment & Reagents:
o HPLC system with fluorescence detector (or UV detector at ~291 nm).
o C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 3.5 pm).
o Griseofulvin-13C,d3 standard of known purity.
o Acetonitrile (HPLC grade).
o Sodium dihydrogen phosphate (ACS grade).
o Phosphoric acid.
o High-purity water (e.g., Milli-Q).
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e Sample Preparation:
o Prepare a solution of your compound in acetonitrile at an appropriate concentration (e.g., ~10-
50 pug/mL).
o Centrifuge the solution to remove any insoluble particulates.
e Chromatographic Conditions [4]:
Mobile Phase: 20 mM Sodium dihydrogen phosphate buffer (pH 3.5) : Acetonitrile (55:45, v/v).
Flow Rate: 1.0 mL/min.
Injection Volume: 10-50 pL.
Detection (Fluorescence): Excitation at 300 nm, Emission at 418 nm.
¢ Data Interpretation:
o Asingle, sharp peak for Griseofulvin-13C,d3 indicates a stable sample.

o

[¢]

[¢]

[e]

o The appearance of additional peaks (especially earlier or later eluting) suggests degradation.
Compare the chromatogram to one from a freshly prepared or confirmed standard.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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